Cas no 1807065-65-1 (Methyl 5-chloromethyl-4-cyano-2-ethylphenylacetate)

• Product Name: Methyl 5-chloromethyl-4-cyano-2-ethylphenylacetate
• CAS No: 1807065-65-1
• MF: C₁₃H₁₄ClNO₂
• MW: 251.708762645721
• CID: 5011469
• Update Time: 2025-05-19

Methyl 5-chloromethyl-4-cyano-2-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloromethyl-4-cyano-2-ethylphenylacetate

• Inchi： 1S/C13H14ClNO2/c1-3-9-4-12(8-15)11(7-14)5-10(9)6-13(16)17-2/h4-5H,3,6-7H2,1-2H3
• InChI Key： PFGIEQUJEKPAFH-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC(CC)=C(CC(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Methyl 5-chloromethyl-4-cyano-2-ethylphenylacetate

Methyl 5-chloromethyl-4-cyano-2-ethylphenylacetate (CAS No. 1807065-65-1): A Comprehensive Overview

Methyl 5-chloromethyl-4-cyano-2-ethylphenylacetate (CAS No. 1807065-65-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural features, holds promise in various research applications, particularly in the development of novel therapeutic agents. The presence of both chloromethyl and cyano functional groups, along with an ethylphenylacetate backbone, makes it a versatile molecule for further chemical modifications and biological evaluations.

The structural composition of Methyl 5-chloromethyl-4-cyano-2-ethylphenylacetate is highly intriguing from a chemical perspective. The chloromethyl group (–CH₂Cl) introduces a reactive site that can participate in nucleophilic substitution reactions, enabling the synthesis of more complex derivatives. Concurrently, the cyano group (–CN) serves as a strong electron-withdrawing element, influencing the electronic properties of the molecule and potentially affecting its interactions with biological targets. The phenyl ring substituted with an ethylphenylacetate moiety adds another layer of complexity, providing a scaffold for further functionalization and study.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds featuring similar structural motifs. The combination of these functional groups has been linked to various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, studies have shown that molecules containing both chloromethyl and cyano groups can exhibit significant inhibitory effects on certain enzymes and receptors involved in disease pathways. This has spurred researchers to investigate Methyl 5-chloromethyl-4-cyano-2-ethylphenylacetate as a lead compound for drug discovery.

The synthesis of Methyl 5-chloromethyl-4-cyano-2-ethylphenylacetate involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the chloromethyl group typically involves chlorination reactions, while the incorporation of the cyano group can be achieved through cyanation processes. The final step often involves the esterification of the carboxylic acid moiety to form the ethylphenylacetate derivative. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high yields and purity.

The biological evaluation of Methyl 5-chloromethyl-4-cyano-2-ethylphenylacetate has revealed several promising activities. Initial in vitro studies have demonstrated its ability to inhibit the growth of certain cancer cell lines by targeting specific signaling pathways. Additionally, preliminary data suggest that this compound may have potential applications in treating inflammatory diseases by modulating key inflammatory mediators. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

The versatility of Methyl 5-chloromethyl-4-cyano-2-ethylphenylacetate also extends to its role as an intermediate in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel analogs with enhanced pharmacological properties. By modifying specific functional groups or introducing new ones, scientists can tailor the chemical structure to optimize biological activity and reduce toxicity. This approach underscores the importance of Methyl 5-chloromethyl-4-cyano-2-ethylphenylacetate in drug discovery pipelines.

The future prospects for Methyl 5-chloromethyl-4-cyano-2-ethylphenylacetate are bright, with ongoing research aimed at elucidating its full potential. Advanced computational methods are being employed to predict its interactions with biological targets, while high-throughput screening techniques are being used to identify new derivatives with improved properties. These efforts are expected to yield valuable insights into its pharmacological profile and open up new avenues for therapeutic development.

In conclusion, Methyl 5-chloromethyl-4-cyano-2-ethyphenylacetate (CAS No. 1807065-65-1) is a multifaceted compound with significant implications in pharmaceutical chemistry and biomedicine. Its unique structural features, coupled with its demonstrated biological activities, make it a valuable tool for researchers exploring new therapeutic agents. As further studies continue to uncover its potential, this compound is poised to play a crucial role in the development of innovative treatments for various diseases.